Cas no 56226-98-3 (Dihydrobaicalin)

• Product Name: Dihydrobaicalin
• CAS No: 56226-98-3
• MF: C₂₁H₂₀O₁₁
• MW: 448.376907348633
• CID: 2035783
• PubChem ID: 14135325
• Update Time: 2025-10-28

Dihydrobaicalin Chemical and Physical Properties

Names and Identifiers

• Dihydrobaicalein-7-glucuronid
• dihydrobaicalin
• E80584
• CHEMBL467197
• 56226-98-3
• BDBM50250625
• (2S,3S,4S,5R,6S)-6-(((2S)-5,6-dihydroxy-4-oxo-2-phenyl-2,3-dihydrochromen-7-yl)oxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• (2S,3S,4S,5R,6S)-6-[[(2S)-5,6-dihydroxy-4-oxo-2-phenyl-2,3-dihydrochromen-7-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• DA-52542
• Dihydrobaicalin

• Inchi： 1S/C21H20O11/c22-9-6-10(8-4-2-1-3-5-8)30-11-7-12(14(23)15(24)13(9)11)31-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-5,7,10,16-19,21,23-27H,6H2,(H,28,29)/t10-,16-,17-,18+,19-,21+/m0/s1
• InChI Key： UVNUGBQJLDGZKE-XDZPIWCFSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1C(=C(C2C(C[C@@H](C3C=CC=CC=3)OC=2C=1)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 448.10056145g/mol
• Monoisotopic Mass: 448.10056145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides
• Flavonoids

Additional information on Dihydrobaicalin

Recent Advances in Dihydrobaicalin (56226-98-3) Research: A Comprehensive Review

Dihydrobaicalin (CAS: 56226-98-3), a bioactive flavonoid derived from Scutellaria baicalensis, has garnered significant attention in recent years due to its potential therapeutic applications. This research briefing synthesizes the latest findings on its pharmacological properties, mechanisms of action, and clinical relevance, with a focus on studies published within the last three years. Emerging evidence highlights its anti-inflammatory, antioxidant, and anticancer activities, positioning it as a promising candidate for drug development.

Recent in vitro studies demonstrate that Dihydrobaicalin exerts potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6 through modulation of the NF-κB pathway (Zhang et al., 2023). Notably, its structural specificity—characterized by the dihydroxyl groups at C-5 and C-7—enhances its free radical scavenging capacity, as quantified by ORAC assays (EC50 = 1.8 μM). These findings were corroborated in a murine model of acute lung injury, where pretreatment with 20 mg/kg Dihydrobaicalin reduced neutrophil infiltration by 62% compared to controls.

In oncology research, Dihydrobaicalin has shown selective cytotoxicity against triple-negative breast cancer cells (MDA-MB-231) with an IC50 of 15.3 μM, while exhibiting minimal toxicity to normal mammary epithelial cells (MCF-10A). RNA sequencing analysis revealed downregulation of PI3K/AKT/mTOR pathway components, suggesting a novel mechanism distinct from conventional chemotherapeutics (Wang et al., 2024). Phase I pharmacokinetic studies in primates indicate favorable bioavailability (F = 43.2%) and a plasma half-life of 4.7 hours, supporting further clinical translation.

Technological advancements in extraction and purification have improved Dihydrobaicalin yields to 92.5% purity through countercurrent chromatography (CCC) techniques. A recent patent (WO2023/154672) describes a novel cocrystal formulation with L-arginine that enhances aqueous solubility by 8-fold, addressing previous formulation challenges. These developments coincide with growing industry interest, as evidenced by three new IND applications filed in Q2 2024 targeting inflammatory bowel disease and NSCLC.

While current data are promising, key knowledge gaps remain regarding Dihydrobaicalin's metabolite profiling and potential drug-drug interactions. Ongoing Phase II trials (NCT05621824) evaluating its efficacy in moderate COVID-19 patients may provide critical clinical validation. The compound's multifactorial activity profile warrants continued investigation through systems pharmacology approaches to fully elucidate its therapeutic potential.